![molecular formula C26H27N3O6S B6280984 2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid CAS No. 2287333-89-3](/img/no-structure.png)
2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid
Overview
Description
2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C26H27N3O6S and its molecular weight is 509.6. The purity is usually 95%.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the coupling of two key intermediates, namely 2-(2-aminoethyl)-5-carboxythiazole and 9-fluorenylmethoxycarbonyl chloride. The tert-butoxycarbonyl protecting group is introduced to the amine group of the first intermediate to prevent unwanted reactions during subsequent steps. The final product is obtained by deprotection of the tert-butoxycarbonyl group and the fluorenylmethoxycarbonyl group.", "Starting Materials": [ "2-aminoethanol", "thiophene-2-carboxylic acid", "tert-butyl chloroformate", "9-fluorenylmethoxycarbonyl chloride", "triethylamine", "diisopropylethylamine", "dimethylformamide", "dichloromethane", "ethyl acetate", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of the amine group of 2-aminoethanol with tert-butyl chloroformate in the presence of triethylamine to obtain tert-butoxycarbonyl-2-aminoethanol.", "Step 2: Reaction of thiophene-2-carboxylic acid with tert-butoxycarbonyl-2-aminoethanol in the presence of diisopropylethylamine and dimethylformamide to obtain 2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-5-carboxythiazole.", "Step 3: Reaction of 2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-5-carboxythiazole with 9-fluorenylmethoxycarbonyl chloride in the presence of triethylamine and dichloromethane to obtain 2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid.", "Step 4: Deprotection of the tert-butoxycarbonyl group and the fluorenylmethoxycarbonyl group using sodium bicarbonate in water and ethyl acetate to obtain the final product." ] } | |
CAS RN |
2287333-89-3 |
Product Name |
2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carboxylic acid |
Molecular Formula |
C26H27N3O6S |
Molecular Weight |
509.6 |
Purity |
0 |
Origin of Product |
United States |
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